Cas no 2228779-66-4 (3-(3-hydroxy-2,2-dimethylpropyl)-2,2-dimethyl-1lambda6-thiolane-1,1-dione)

• Product Name: 3-(3-hydroxy-2,2-dimethylpropyl)-2,2-dimethyl-1lambda6-thiolane-1,1-dione
• CAS No: 2228779-66-4
• MF: C₁₁H₂₂O₃S
• MW: 234.355582714081
• CID: 6149486
• PubChem ID: 165639769
• Update Time: 2025-05-20

3-(3-hydroxy-2,2-dimethylpropyl)-2,2-dimethyl-1lambda6-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-(3-hydroxy-2,2-dimethylpropyl)-2,2-dimethyl-1lambda6-thiolane-1,1-dione
• 2228779-66-4
• EN300-2006020

• Inchi： 1S/C11H22O3S/c1-10(2,8-12)7-9-5-6-15(13,14)11(9,3)4/h9,12H,5-8H2,1-4H3
• InChI Key： IJQYSRCQYRRONC-UHFFFAOYSA-N
• SMILES： S1(CCC(CC(C)(C)CO)C1(C)C)(=O)=O

Computed Properties

• Exact Mass: 234.12896573g/mol
• Monoisotopic Mass: 234.12896573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 62.8Ų

Additional information on 3-(3-hydroxy-2,2-dimethylpropyl)-2,2-dimethyl-1lambda6-thiolane-1,1-dione

3-(3-Hydroxy-2,2-Dimethylpropyl)-2,2-Dimethyl-1Lambda6-Thiolane-1,1-Dione: A Comprehensive Overview

The compound with CAS No. 2228779-66-4, known as 3-(3-hydroxy-2,2-dimethylpropyl)-2,2-dimethyl-1lambda6-thiolane-1,1-dione, is a highly specialized organic molecule with unique structural and functional properties. This compound belongs to the class of thiolane derivatives, which are widely studied for their potential applications in pharmaceuticals, agrochemicals, and advanced materials. The molecule's structure features a thiolane ring (a five-membered sulfur-containing ring) substituted with hydroxyl and dimethyl groups, making it a promising candidate for various chemical transformations and biological assays.

Recent studies have highlighted the importance of thiolane derivatives in medicinal chemistry due to their ability to act as bioisosteres or scaffolds for drug design. The presence of the hydroxyl group in 3-(3-hydroxy-2,2-dimethylpropyl) introduces hydrophilic properties, while the dimethyl groups enhance lipophilicity, creating a balance that is often desirable in drug candidates. This dual nature makes the compound suitable for exploring its role in enzyme inhibition, receptor binding, and other pharmacological activities.

One of the most intriguing aspects of 1lambda6-thiolane-1,1-dione is its potential as a precursor for more complex molecules. Researchers have demonstrated that this compound can undergo various reactions such as nucleophilic substitutions, oxidations, and cyclizations to yield bioactive compounds. For instance, its use in the synthesis of antiviral agents has shown promising results in preliminary studies. The dimethyl groups also play a crucial role in stabilizing certain reactive intermediates during these transformations.

The synthesis of 3-(3-hydroxy-2,2-dimethylpropyl)-2,2-dimethyl-1lambda6-thiolane-1,1-dione involves a multi-step process that typically includes the formation of the thiolane ring followed by functionalization with hydroxyl and methyl groups. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize the yield and purity of this compound. These methods not only enhance efficiency but also align with green chemistry principles by minimizing waste and energy consumption.

In terms of applications, this compound has garnered significant attention in the field of biocatalysis. Its ability to act as a substrate for enzymes such as hydrolases and oxidases makes it a valuable tool in enzymatic transformations. Recent research has explored its use in asymmetric catalysis to produce enantiomerically enriched compounds, which are critical for drug development. Additionally, its role as a chiral auxiliary has been investigated to facilitate the synthesis of complex molecular architectures.

The structural versatility of 3-(3-hydroxy-2,2-dimethylpropyl)-2,2-dimethyl-1lambda6-thiolane-1,1-dione also extends to its potential in materials science. Its sulfur-containing ring can serve as a building block for polymers with unique mechanical and thermal properties. Initial studies have shown that polymers derived from this compound exhibit improved tensile strength and thermal stability compared to conventional polymers. This opens up possibilities for its use in high-performance materials for aerospace and automotive industries.

Furthermore, the compound's ability to form stable metal complexes has been explored in coordination chemistry. Its sulfur atoms can coordinate with metal ions such as copper(II) and zinc(II), leading to complexes with potential applications in catalysis and sensing technologies. Recent findings suggest that these complexes exhibit high catalytic activity in oxidation reactions and selective recognition of certain analytes.

In conclusion, 3-(3-hydroxy-2,2-dimethylpropyl)-2,2-dimethyl-1lambda6-thiolane-1,1-dione (CAS No. 2228779-66-4) is a multifaceted compound with significant potential across various scientific domains. Its unique structure enables diverse chemical transformations and applications ranging from drug discovery to advanced materials development. As research continues to uncover its full potential, this compound is poised to play a pivotal role in advancing modern chemistry and technology.